![molecular formula C21H17N3O3S B6489614 N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]-2-(naphthalen-2-yloxy)acetamide CAS No. 476461-84-4](/img/structure/B6489614.png)
N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]-2-(naphthalen-2-yloxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]-2-(naphthalen-2-yloxy)acetamide” is a small molecule that has been studied for its potential anticancer properties . It is a hybrid molecule that combines the structures of pyrazoline and 1,3,4-thiadiazole . The molecule was synthesized using a cost-effective approach .
Synthesis Analysis
The synthesis of this compound involves the use of 5-amino-1,3,4-thiadiazole-2-thiol as a starting reagent . The synthetic strategy includes stepwise alkylation of the sulfur atom and acylation of the nitrogen atom to obtain the target compound . The structure of the synthesized compound was confirmed by 1H, 13C, 2D NMR, and LC-MS spectra .Molecular Structure Analysis
The molecular structure of “N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]-2-(naphthalen-2-yloxy)acetamide” was confirmed by 1H, 13C, 2D NMR, and LC-MS spectra . The structure analysis revealed the presence of pyrazoline and 1,3,4-thiadiazole moieties .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include alkylation and acylation . The 5-amino-1,3,4-thiadiazole-2-thiol was used as a starting reagent, and the synthetic strategy includes stepwise alkylation of the sulfur atom and acylation of the nitrogen atom .Mechanism of Action
Target of Action
It’s worth noting that compounds with similar structures, such as those containing substituted pyrazoline and 1,3,4-thiadiazole scaffolds, are often used in the design of anticancer agents . These compounds are designed to bind with high affinity to potential anticancer targets .
Mode of Action
The pharmacophore hybridization approach is commonly used for the design of drug-like small molecules with anticancer properties . This approach allows the design and discovery of new small molecules that interact with their targets, resulting in changes that can inhibit the growth of cancer cells .
Biochemical Pathways
Anticancer agents often work by disrupting the biochemical pathways necessary for cancer cell proliferation and survival .
Result of Action
It’s known that the compound was studied in vitro for its anticancer activity in a “60 lines screening” (nci dtp protocol) .
properties
IUPAC Name |
N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]-2-naphthalen-2-yloxyacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17N3O3S/c1-26-17-9-7-15(8-10-17)20-23-24-21(28-20)22-19(25)13-27-18-11-6-14-4-2-3-5-16(14)12-18/h2-12H,13H2,1H3,(H,22,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWHBTUHQUIQPSW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NN=C(S2)NC(=O)COC3=CC4=CC=CC=C4C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.